N-(2-chloro-5-fluorophenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

• IUPAC Name: N-(2-chloro-5-fluorophenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetamide
• InChI: InChI=1S/C18H17ClFN3O3S/c1-10(2)8-23-17(25)16-14(5-6-27-16)22(18(23)26)9-15(24)21-13-7-11(20)3-4-12(13)19/h3-7,10,16H,8-9H2,1-2H3/p+1
• InChI Key: YAEPUYIOCUFXIT-UHFFFAOYSA-O
• Canonical SMILES: CC(C)CN1C(=O)C2C(=[N+](C1=O)CC(=O)NC3=C(C=CC(=C3)F)Cl)C=CS2
• Molecular Formula: C18H18ClFN3O3S+
• Molecular Weight: 410.9 g/mol

Description

N-(2-chloro-5-fluorophenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide is a useful research compound. Its molecular formula is C18H17ClFN3O3S and its molecular weight is 409.86. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-fluorophenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-fluorophenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for PET Imaging

Radioligands like DPA-714, a compound within the same chemical family, have been developed for positron emission tomography (PET) imaging of the translocator protein (18 kDa), indicating potential applications of similar compounds in neuroimaging and the study of neuroinflammatory processes (Dollé et al., 2008). These developments underscore the relevance of such compounds in biomedical research, particularly for diagnostic purposes in neurodegenerative diseases.

Thrombin Inhibition for Anticoagulant Research

Compounds like 2-(2-Chloro-6-fluorophenyl)acetamides, which share some structural similarities with the compound , have been reported as potent thrombin inhibitors, showcasing their importance in anticoagulant research (Lee et al., 2007). This suggests potential applications of our compound in the development of new therapeutic agents for preventing blood clots.

Antitumor Activity

The structure-activity relationships of various compounds, including those with similar molecular frameworks, have been explored for their antitumor activities. For example, research into thienopyrimidine derivatives indicates potential applications in cancer therapy due to their ability to inhibit key proteins involved in tumor growth and proliferation (Kerru et al., 2019). This highlights the significance of such compounds in oncological research.